N-[5-(3,4-diethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide

• IUPAC Name: N-[(5E)-5-[(3,4-diethoxyphenyl)methylidene]-4-oxo-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C16H18N2O4S/c1-4-21-12-7-6-11(8-13(12)22-5-2)9-14-15(20)18-16(23-14)17-10(3)19/h6-9H,4-5H2,1-3H3,(H,17,18,19,20)/b14-9+
• InChI Key: LKXVHVLJSZCHSS-NTEUORMPSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C=C2C(=O)N=C(S2)NC(=O)C)OCC
• Isomeric SMILES: CCOC1=C(C=C(C=C1)/C=C/2\C(=O)N=C(S2)NC(=O)C)OCC
• Molecular Formula: C16H18N2O4S
• Molecular Weight: 334.4 g/mol

Description

N-[5-(3,4-diethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide, also known as DEA, is a chemical compound with potential applications in scientific research. It belongs to the class of thiazolidinones and has been studied for its pharmacological properties.

Mechanism of Action

The mechanism of action of N-[5-(3,4-diethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide is not fully understood. However, studies have suggested that N-[5-(3,4-diethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide may act by inhibiting the activity of COX-2 and reducing the production of prostaglandins, which are involved in inflammation. N-[5-(3,4-diethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide has also been shown to scavenge free radicals and protect cells from oxidative damage. In addition, N-[5-(3,4-diethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide has been reported to induce apoptosis in cancer cells by activating caspase-3, a key enzyme involved in programmed cell death.
Biochemical and Physiological Effects:
N-[5-(3,4-diethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide has been shown to have a range of biochemical and physiological effects. Studies have reported that N-[5-(3,4-diethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide inhibits the activity of COX-2 and reduces the production of prostaglandins, which are involved in inflammation. N-[5-(3,4-diethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide has also been shown to scavenge free radicals and protect cells from oxidative damage. In addition, N-[5-(3,4-diethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide has been reported to induce apoptosis in cancer cells by activating caspase-3, a key enzyme involved in programmed cell death.

Advantages and Limitations for Lab Experiments

N-[5-(3,4-diethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide has several advantages for lab experiments. It is easy to synthesize and has been produced in high yields. It has also been shown to have a range of pharmacological properties, making it a useful tool for studying inflammation, oxidative stress, and cancer. However, there are some limitations to using N-[5-(3,4-diethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide in lab experiments. It has been reported to be unstable in some solvents and may require special handling to maintain its stability. In addition, more research is needed to fully understand the mechanism of action of N-[5-(3,4-diethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide and its potential side effects.

Future Directions

There are several future directions for research on N-[5-(3,4-diethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide. One area of interest is the development of new derivatives of N-[5-(3,4-diethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide with improved pharmacological properties. Studies have shown that modifications to the structure of N-[5-(3,4-diethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide can improve its activity against cancer cells. Another area of interest is the use of N-[5-(3,4-diethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide as a tool for studying inflammation and oxidative stress in animal models. Finally, more research is needed to fully understand the mechanism of action of N-[5-(3,4-diethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide and its potential side effects.

Synthesis Methods

The synthesis of N-[5-(3,4-diethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide involves the reaction of 3,4-diethoxybenzaldehyde and thiosemicarbazide in acetic acid. The resulting product is then treated with acetic anhydride and acetic acid to yield N-[5-(3,4-diethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide. This method has been reported in the literature and has been used to produce N-[5-(3,4-diethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide in high yields.

Scientific Research Applications

N-[5-(3,4-diethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide has been studied for its potential therapeutic applications. It has been reported to have anti-inflammatory, antioxidant, and antitumor properties. Studies have shown that N-[5-(3,4-diethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. N-[5-(3,4-diethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide has also been shown to scavenge free radicals and protect cells from oxidative damage. In addition, N-[5-(3,4-diethoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide has been reported to inhibit the growth of cancer cells in vitro and in vivo.